![molecular formula C13H12F2N4O3S B2793196 (2,6-difluorophenyl)(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)methanone CAS No. 2034443-76-8](/img/structure/B2793196.png)
(2,6-difluorophenyl)(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)methanone
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Description
(2,6-difluorophenyl)(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C13H12F2N4O3S and its molecular weight is 342.32. The purity is usually 95%.
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Mechanism of Action
Target of Action
The primary targets of the compound are yet to be identified. Similar compounds have been found to exhibit desirable photoactive properties . These compounds often exhibit extremely fast trans to cis isomerization, on the order of picoseconds .
Mode of Action
It is known that similar compounds can undergo various mechanical motions, including twisting, bending, and even jumping, using light as the reaction mechanism, thus, converting photochemical energy to mechanical energy .
Biochemical Pathways
It is known that similar compounds can affect the photochemical pathways .
Result of Action
Similar compounds have been found to exhibit desirable photoactive properties . These compounds often exhibit extremely fast trans to cis isomerization, on the order of picoseconds .
Action Environment
Environmental factors can influence the compound’s action, efficacy, and stability. For example, the tight packing of similar compounds in a crystalline state appears to inhibit photo-induced structural reorganization . In solution, the absorption bands in the visible region show a separation of about 20 nm as expected for ortho-fluoroazobenzene .
properties
IUPAC Name |
(2,6-difluorophenyl)-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]methanone |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12F2N4O3S/c1-18-7-16-17-13(18)23(21,22)8-5-19(6-8)12(20)11-9(14)3-2-4-10(11)15/h2-4,7-8H,5-6H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTQODUPPONGODO-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NN=C1S(=O)(=O)C2CN(C2)C(=O)C3=C(C=CC=C3F)F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12F2N4O3S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.32 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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